Cas no 104880-73-1 (Benzoic acid, 4-[(4-hydroxybenzoyl)oxy]-, 4-carboxyphenyl ester)

• Product Name: Benzoic acid, 4-[(4-hydroxybenzoyl)oxy]-, 4-carboxyphenyl ester
• CAS No: 104880-73-1
• MF: C₂₁H₁₄O₇
• MW: 378.331666469574
• CID: 1146377
• PubChem ID: 71333354
• Update Time: 2025-04-20

Benzoic acid, 4-[(4-hydroxybenzoyl)oxy]-, 4-carboxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-hydroxybenzoyl)oxy]-, 4-carboxyphenyl ester
• 4-[4-(4-hydroxybenzoyl)oxybenzoyl]oxybenzoic acid
• DTXSID10761630
• 104880-73-1
• 4-({4-[(4-Hydroxybenzoyl)oxy]benzoyl}oxy)benzoic acid
• SCHEMBL17734117

• Inchi： 1S/C21H14O7/c22-16-7-1-14(2-8-16)20(25)28-18-11-5-15(6-12-18)21(26)27-17-9-3-13(4-10-17)19(23)24/h1-12,22H,(H,23,24)
• InChI Key： GTQUFVMYKKPEGI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)C1C=CC(C(=O)OC2C=CC(C(=O)O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 378.07392
• Monoisotopic Mass: 378.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.13